(3R*,4R*)-4-amino-1-{3-[(4-chlorobenzyl)oxy]benzyl}piperidin-3-ol

• IUPAC Name: (3R,4R)-4-amino-1-[[3-[(4-chlorophenyl)methoxy]phenyl]methyl]piperidin-3-ol
• InChI: InChI=1S/C19H23ClN2O2/c20-16-6-4-14(5-7-16)13-24-17-3-1-2-15(10-17)11-22-9-8-18(21)19(23)12-22/h1-7,10,18-19,23H,8-9,11-13,21H2/t18-,19-/m1/s1
• InChI Key: KLIOBEGOPHNQSI-RTBURBONSA-N
• Canonical SMILES: C1CN(CC(C1N)O)CC2=CC(=CC=C2)OCC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N)O)CC2=CC(=CC=C2)OCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H23ClN2O2
• Molecular Weight: 346.8 g/mol

Description

(3R*,4R*)-4-amino-1-{3-[(4-chlorobenzyl)oxy]benzyl}piperidin-3-ol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as AC-42 and is a potent and selective allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5).

Mechanism of Action

The compound is related to inhibitors of Protein Kinase B (PKB or Akt), which is an important component of intracellular signaling pathways regulating growth and survival. These inhibitors have potential as antitumor agents.

Future Directions

The compound is related to a series of inhibitors of Protein Kinase B (PKB or Akt), which have potential as antitumor agents. Future research may focus on optimizing these compounds for therapeutic use.